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Compound of Interest

Compound Name: delta-Hexalactone

Cat. No.: B130344 Get Quote

For researchers and scientists in the fast-paced world of drug development, maintaining a safe

and compliant laboratory environment is paramount. The proper disposal of chemical reagents,

such as delta-Hexalactone, is a critical component of this responsibility. Adherence to

established protocols not only ensures the safety of laboratory personnel but also protects the

environment and maintains regulatory compliance. This guide provides essential, step-by-step

information for the proper disposal of delta-Hexalactone.

Immediate Safety and Handling Precautions
Before initiating any disposal procedure, it is crucial to handle delta-Hexalactone with

appropriate personal protective equipment (PPE). According to safety data sheets, delta-
Hexalactone can cause skin and serious eye irritation, and may also cause respiratory

irritation.[1]

Recommended Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side shields or goggles.[2]

Hand Protection: Use chemically resistant gloves.[1][2]

Skin and Body Protection: Wear long-sleeved clothing or a lab coat.[2]

Respiratory Protection: In case of inadequate ventilation or potential for vapor inhalation, use

a NIOSH-approved respirator.[3]
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Step-by-Step Disposal Protocol
The disposal of delta-Hexalactone, as with any laboratory chemical, is governed by federal,

state, and local regulations. The primary directive is to manage it as a chemical waste and to

arrange for its collection by a licensed waste disposal service.

Step 1: Waste Classification

Chemical waste generators are responsible for determining if a discarded chemical is classified

as hazardous waste.[1][2] This determination should be made in accordance with the U.S.

Environmental Protection Agency (EPA) guidelines listed in 40 CFR Part 261.3.[1] It is also

mandatory to consult state and local hazardous waste regulations to ensure complete and

accurate classification.[1]

Step 2: Containerization and Labeling

Container Selection: Use a container that is chemically compatible with delta-Hexalactone
and is in good condition with a secure, leak-proof lid.[4] Acids and bases should not be

stored in metal containers, and hydrofluoric acid should not be stored in glass.[5]

Labeling: The container must be clearly labeled with the words "Hazardous Waste" and a

description of the contents.[6] While specific labeling requirements can vary, a symbolic

hazard warning, such as NFPA or HMIS labels, should be used to indicate the hazards of the

contents.[6]

Step 3: Segregation and Storage

Incompatible Materials: Store delta-Hexalactone waste away from incompatible materials,

particularly oxidizing agents.[2] A physical barrier should be used to separate incompatible

chemicals.[4]

Storage Location: Waste should be accumulated at or near the point of generation in a

designated, well-ventilated area, under the control of laboratory personnel.[4][6] If

temporarily placed in a fume hood, it should be moved to the hazardous waste storage area

as soon as possible.[5]
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Storage Limits: Adhere to the storage time limits for hazardous waste as defined by your

facility's generator status (e.g., Very Small, Small, or Large Quantity Generator) and state

regulations.[6][7] Academic laboratories may have specific regulations under the EPA's

Subpart K, which requires waste to be removed from the laboratory every twelve months.[8]

Step 4: Disposal

Professional Disposal: Arrange for the collection and disposal of the delta-Hexalactone
waste through your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor.

Prohibited Disposal Methods:Do not dispose of delta-Hexalactone down the drain or in the

regular trash.[1][4] This can lead to environmental contamination and regulatory violations.

Empty Containers: Do not reuse empty delta-Hexalactone containers. They should be

disposed of as unused product in accordance with all regulations.[1][2]

Accidental Spill Response
In the event of a delta-Hexalactone spill, follow these procedures:

Ensure adequate ventilation and remove all sources of ignition.[1]

Wear appropriate PPE as outlined above.[1]

Contain the spill. Prevent further leakage if it is safe to do so.[1]

Absorb the spill. Use an inert material such as vermiculite, dry sand, or earth to absorb the

spilled liquid.[1]

Collect and containerize. Place the absorbed material into a suitable, labeled container for

disposal.[1]

Clean the area. Wash the spill area thoroughly.

Report the spill. Report the incident to your laboratory supervisor and EHS department.
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Quantitative Data Summary
Property Value Source

Molecular Formula C6H10O2 [1]

Molecular Weight 114.14 g/mol [1][9]

Boiling Point 110-112°C at 15 mmHg [1][10]

Flash Point 107°C (224.6°F) [1][10]

Relative Density 1.037 g/mL at 25°C [1][10]

Below is a diagram illustrating the decision-making workflow for the proper disposal of delta-
Hexalactone.
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Start: delta-Hexalactone Waste Generated

Classify Waste
(40 CFR 261.3, State/Local Regs)

Is it Hazardous Waste?

Follow Non-Hazardous
Waste Protocol

No

Select Compatible Container
and Label 'Hazardous Waste'

Yes

Segregate from
Incompatible Chemicals

Store in Designated Area
(Adhere to Time Limits)

Contact EHS for Pickup by
Licensed Disposal Vendor

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for delta-Hexalactone Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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and industry.
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